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Compound of Interest

Compound Name: (3r)-Abiraterone acetate

Cat. No.: B15291166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3r)-Abiraterone acetate is a pivotal orally administered prodrug of abiraterone, which is a

potent and irreversible inhibitor of the cytochrome P450 17A1 (CYP17A1) enzyme. This

enzyme is critical in the androgen biosynthesis pathway. By inhibiting CYP17A1, abiraterone

acetate effectively suppresses androgen production, a key therapeutic strategy in the treatment

of metastatic castration-resistant prostate cancer. Accurate and consistent preparation of stock

solutions is fundamental for in vitro and in vivo studies to ensure reproducible experimental

outcomes. This document provides a detailed protocol for the preparation, storage, and

handling of (3r)-Abiraterone acetate stock solutions in dimethyl sulfoxide (DMSO).

Quantitative Data Summary
The following table summarizes the key quantitative data for (3r)-Abiraterone acetate.
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Parameter Value Citations

Molecular Weight 391.6 g/mol [1][2]

Physical Form Crystalline solid [1][2]

Solubility in DMSO

Approx. 2 mg/mL. Another

source suggests up to 11

mg/mL in fresh, moisture-free

DMSO.

[1][2][3][4]

Purity ≥98% [1][2]

Storage (Solid Form) -20°C, stable for ≥4 years [1]

Storage (Aqueous Solution)
Not recommended for more

than one day
[1][2]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of (3r)-Abiraterone
acetate in DMSO. Adjustments to the final concentration can be made by modifying the initial

mass of the compound, ensuring it does not exceed the solubility limit.

Materials and Equipment
(3r)-Abiraterone acetate (crystalline solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Inert gas (e.g., nitrogen or argon)

Calibrated analytical balance

Fume hood or biological safety cabinet

Sterile microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips
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Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Safety and Handling Precautions
(3r)-Abiraterone acetate is classified as a hazardous substance that may impair fertility or

harm an unborn child and can cause organ damage through prolonged exposure[3][5].

Handling: Always handle the solid compound and solutions within a fume hood or other

ventilated enclosure[5][6]. Avoid the formation of dust and aerosols[5][6].

Personal Protection: Wear appropriate PPE, including a lab coat, safety goggles, and

chemical-resistant gloves[6][7].

Exposure: In case of contact with eyes or skin, rinse immediately and thoroughly with

water[5][6]. If inhaled, move to fresh air[6]. Seek medical attention if symptoms persist.

Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations for hazardous waste.

Preparation Workflow
The following diagram illustrates the workflow for the preparation of the (3r)-Abiraterone
acetate stock solution.
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Preparation

Storage & Aliquoting

Equilibrate (3r)-Abiraterone Acetate to Room Temperature

Weigh Desired Mass of Compound

Dissolve in Anhydrous DMSO

Purge with Inert Gas

Recommended Step

Vortex to Ensure Complete Dissolution

Aliquot into Cryovials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of (3r)-Abiraterone acetate stock solution.
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Step-by-Step Procedure
Equilibration: Allow the vial of (3r)-Abiraterone acetate to equilibrate to room temperature

before opening to prevent moisture condensation.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of (3r)-
Abiraterone acetate using its molecular weight (391.6 g/mol ).

Mass (mg) = 10 mmol/L * 0.001 L * 391.6 g/mol * 1000 mg/g = 3.916 mg

Weighing: In a fume hood, carefully weigh the calculated amount of the crystalline solid and

place it into a sterile vial.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial. For the example

above, add 1 mL of DMSO to the 3.916 mg of (3r)-Abiraterone acetate.

Inert Gas Purge: It is recommended to purge the solvent with an inert gas, such as nitrogen

or argon, before capping the vial to minimize oxidation[1][2].

Mixing: Cap the vial tightly and vortex the solution until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may aid dissolution if necessary, but

be mindful of potential degradation at elevated temperatures.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile cryovials. Store the aliquots at -20°C or -80°C for long-

term stability. While the stability of the solid is well-documented, the long-term stability of the

DMSO stock solution should be monitored. Aqueous solutions are not recommended for

storage beyond one day[1][2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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